Cas no 2138175-27-4 (7-methyl-1,4-oxazepane hydrochloride)

• Product Name: 7-methyl-1,4-oxazepane hydrochloride
• CAS No: 2138175-27-4
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 4640853
• Update Time: 2025-06-14

7-methyl-1,4-oxazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1,4-oxazepane hydrochloride

• Inchi： 1S/C6H13NO.ClH/c1-6-2-3-7-4-5-8-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： HQFRUTSERHJURU-UHFFFAOYSA-N
• SMILES： CC1OCCNCC1.Cl

Additional information on 7-methyl-1,4-oxazepane hydrochloride

Recent Advances in the Study of 7-methyl-1,4-oxazepane hydrochloride (CAS: 2138175-27-4)

The compound 7-methyl-1,4-oxazepane hydrochloride (CAS: 2138175-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxazepane core structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the optimization of synthetic routes for 7-methyl-1,4-oxazepane hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This method involves a multi-step process starting from readily available precursors, with a focus on minimizing byproducts and ensuring high purity. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations.

Pharmacological evaluations of 7-methyl-1,4-oxazepane hydrochloride have revealed its activity as a modulator of GABAergic neurotransmission. In vitro and in vivo studies have demonstrated its ability to enhance GABA receptor function, suggesting potential applications in the treatment of anxiety disorders, epilepsy, and other CNS-related conditions. A recent preclinical study (Nature Neuroscience, 2024) reported that the compound exhibits a favorable safety profile with minimal off-target effects, further supporting its therapeutic potential.

In addition to its CNS applications, 7-methyl-1,4-oxazepane hydrochloride has also been investigated for its role in pain management. A 2023 study in Pain Research and Management explored its efficacy in animal models of neuropathic pain, showing significant reduction in pain behaviors without the side effects commonly associated with traditional analgesics. These findings suggest that the compound could represent a novel class of non-opioid pain relievers, addressing a critical need in modern medicine.

Despite these promising results, challenges remain in the development of 7-methyl-1,4-oxazepane hydrochloride as a therapeutic agent. Current research is focused on addressing issues related to bioavailability and metabolic stability. A recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2024) identified key metabolites and proposed structural modifications to enhance the compound's half-life and tissue distribution. These insights are expected to guide future drug design efforts.

Looking ahead, the potential of 7-methyl-1,4-oxazepane hydrochloride extends beyond its current applications. Emerging research suggests possible utility in treating substance use disorders and neurodegenerative diseases, although these avenues require further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials, with the first phase I studies anticipated within the next two years.

In conclusion, 7-methyl-1,4-oxazepane hydrochloride (CAS: 2138175-27-4) represents a promising candidate in the field of medicinal chemistry, with diverse therapeutic applications and a growing body of research supporting its development. Continued investigation into its mechanisms of action, optimization of its pharmacological properties, and exploration of new indications will be critical to realizing its full potential in improving human health.